N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-4-propoxybenzamide
• InChI: InChI=1S/C14H17N3O2S2/c1-3-9-19-11-7-5-10(6-8-11)12(18)15-13-16-17-14(21-13)20-4-2/h5-8H,3-4,9H2,1-2H3,(H,15,16,18)
• InChI Key: MDJNHUXHMVYSPV-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC
• Molecular Formula: C14H17N3O2S2
• Molecular Weight: 323.4 g/mol

Description

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide, also known as ETTB, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. ETTB is a thiadiazole derivative that has been synthesized through a series of reactions, with the aim of developing a compound that can be used in the study of biological systems.

Mechanism of Action

The mechanism of action of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide involves its ability to selectively block voltage-gated sodium channels. This results in a decrease in the influx of sodium ions into cells, leading to a decrease in the depolarization of the cell membrane. This, in turn, leads to a decrease in the firing of action potentials, making it a useful tool in the study of the function of these channels.
Biochemical and Physiological Effects:
N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide has been found to have a number of biochemical and physiological effects. Its ability to selectively block voltage-gated sodium channels makes it a useful tool in the study of the function of these channels. It has also been found to have an effect on the release of neurotransmitters, particularly glutamate, making it a potential tool in the study of the function of these neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide is its ability to selectively block voltage-gated sodium channels. This makes it a useful tool in the study of their function. However, one limitation of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide is that it is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the use of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide in scientific research. One potential area of interest is in the study of pain, as voltage-gated sodium channels are involved in the transmission of pain signals. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide could be used to study the function of these channels in the context of pain. Another potential area of interest is in the study of epilepsy, as voltage-gated sodium channels are involved in the generation of epileptic seizures. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide could be used to study the function of these channels in the context of epilepsy. Finally, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide could be used to study the function of voltage-gated sodium channels in the context of various diseases, such as multiple sclerosis and Parkinson's disease.

Synthesis Methods

The synthesis of N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide involves a series of reactions that start with the preparation of 5-ethylthio-1,3,4-thiadiazole-2-amine. This is then reacted with 4-bromoanisole to form 5-(4-methoxyphenoxy)-1,3,4-thiadiazol-2-amine. The final step involves the reaction of this intermediate with 4-propoxybenzoyl chloride to form N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide.

Scientific Research Applications

N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide has been found to have potential applications in various fields of scientific research. One of the main areas of interest is in the study of ion channels, particularly the voltage-gated sodium channels. N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-4-propoxybenzamide has been shown to selectively block these channels, making it a useful tool in the study of their function.